Cas no 120271-23-0 (1-isothiocyanato-15-methylsulfanylpentadecane)

120271-23-0 structure
Product name:1-isothiocyanato-15-methylsulfanylpentadecane
1-isothiocyanato-15-methylsulfanylpentadecane Chemical and Physical Properties
Names and Identifiers
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- 1-isothiocyanato-15-methylsulfanylpentadecane
- 120271-23-0
- 1-ISOTHIOCYANATO-15-(METHYLSULFANYL)PENTADECANE
- DTXSID70767092
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- Inchi: InChI=1S/C17H33NS2/c1-20-16-14-12-10-8-6-4-2-3-5-7-9-11-13-15-18-17-19/h2-16H2,1H3
- InChI Key: PYSSXKUUGTYCTF-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 315.20544240Da
- Monoisotopic Mass: 315.20544240Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 16
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 8.5
- Topological Polar Surface Area: 69.8Ų
1-isothiocyanato-15-methylsulfanylpentadecane Related Literature
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Bufeng Zhang,Zhonggang Wang Chem. Commun., 2009, 5027-5029
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Giacomo E. M. Crisenza,Elizabeth M. Dauncey,John F. Bower Org. Biomol. Chem., 2016,14, 5820-5825
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Veronica Bonuccelli,Tiziana Funaioli,Piero Leoni,Lorella Marchetti,Stefano Zacchini Dalton Trans., 2013,42, 16898-16908
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Benjamin J. Frogley,Anthony F. Hill,Antonia Seitz Chem. Commun., 2020,56, 3265-3268
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